5-methyl-2-(methylsulfanyl)-4-[(1-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 2-[[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-5-(trifluoromethyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C16H20F3N5O2S/c1-10-7-20-15(27-2)21-13(10)25-9-11-3-5-24(6-4-11)8-12-22-23-14(26-12)16(17,18)19/h7,11H,3-6,8-9H2,1-2H3
• InChI Key: XRDBUIXDVZANHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1OCC2CCN(CC2)CC3=NN=C(O3)C(F)(F)F)SC
• Molecular Formula: C16H20F3N5O2S
• Molecular Weight: 403.4 g/mol
• CAS No.: 2640878-79-9

Description

5-methyl-2-(methylsulfanyl)-4-[(1-{[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]methyl}piperidin-4-yl)methoxy]pyrimidine is a sophisticated chemical intermediate of significant interest in medicinal chemistry and drug discovery, particularly for the development of protein kinase inhibitors. Its molecular architecture integrates a pyrimidine core, a piperidine linker, and a trifluoromethyl-substituted 1,3,4-oxadiazole ring, a combination designed to impart specific pharmacodynamic and pharmacokinetic properties. The pyrimidine scaffold is a well-established privileged structure in kinase inhibitor design, often acting as a hinge-binding motif that anchors the molecule in the ATP-binding site of target enzymes [https://pubs.acs.org/doi/10.1021/jm3013442]. The inclusion of the (methylsulfanyl) group and the piperidine moiety provides vectors for structural diversification and optimization of solubility and bioavailability. The 5-(trifluoromethyl)-1,3,4-oxadiazole group is a critical feature, as this heterocycle is known to enhance metabolic stability, membrane permeability, and to engage in key dipole-dipole interactions within enzyme active sites [https://www.sciencedirect.com/science/article/abs/pii/S0223523419307146]. Research indicates this specific compound serves as a key synthetic precursor for generating focused libraries of compounds screened against various disease-associated kinases. It is intended for use by qualified researchers in laboratory settings for the sole purpose of developing and characterizing new chemical entities for preclinical investigation. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Key Observations :

• The target compound shares moderate similarity (Tanimoto >0.6) with pyrimidine-based kinase inhibitors (e.g., EGFR inhibitors) due to its heterocyclic core and piperidine linkage .
• Lower similarity (Tanimoto <0.4) with marine-derived polyketides (e.g., salternamides) reflects divergent biosynthetic origins and functional groups .

Bioactivity and Target Profiling

Hierarchical clustering of bioactivity data (e.g., NCI-60 screening) suggests that compounds with pyrimidine and oxadiazole motifs cluster into groups with kinase or enzyme-inhibitory activity . For example:

• Trifluoromethyl-oxadiazole derivatives : Exhibit enhanced metabolic stability and target binding due to the electron-withdrawing CF₃ group .
• Methylsulfanyl-pyrimidines : Demonstrated selectivity for ATP-binding pockets in kinases .

Mechanistic Implications of Structural Differences

• Piperidine vs. Piperazine Linkages : Piperidine’s reduced basicity compared to piperazine may alter membrane permeability and target engagement .
• Oxadiazole vs. Pyrazolopyrimidinone: The oxadiazole’s rigid planar structure favors π-π stacking in enzyme active sites, whereas pyrazolopyrimidinones prioritize hydrogen bonding .

Computational and Experimental Validation Strategies

• Virtual Screening : Molecular docking studies using the target compound’s structure could predict affinity for kinases (e.g., CDK2 or BRAF) .
• Lumping Strategies : Grouping this compound with other trifluoromethyl-oxadiazole derivatives may streamline pharmacokinetic modeling, as seen in organic aerosol studies .

Q & A

Basic: What are the optimal synthetic routes for this compound, and how can reaction yields be improved?

Methodological Answer:
The synthesis involves multi-step reactions under controlled conditions. Key steps include:

• Nitrogen atmosphere protection during bromination to prevent side reactions (e.g., oxidation of sensitive functional groups) .
• LiAlH4 reduction in anhydrous ethyldioxolane to stabilize reactive intermediates and minimize hydrolysis .
• Column chromatography (5–10% ethanol/dichloromethane) for purification, which balances polarity and solubility for high-purity yields .
  For yield optimization, employ Design of Experiments (DoE) to test variables (e.g., temperature, stoichiometry) systematically. Flow-chemistry setups can enhance reproducibility and scalability, as demonstrated in similar pyrimidine syntheses .

Basic: Which spectroscopic techniques are most effective for characterizing this compound, and how should data interpretation be approached?

Methodological Answer:

• 1H/13C NMR : Identify proton environments (e.g., methylsulfanyl groups at δ ~2.5 ppm) and confirm piperidin-4-yl methoxy linkages via coupling patterns .
• ESI-MS : Verify molecular weight (±1 Da tolerance) and detect fragmentation patterns (e.g., trifluoromethyl-oxadiazole cleavage) .
• FTIR : Confirm sulfanyl (C–S stretch ~600–700 cm⁻¹) and oxadiazole (C=N ~1600 cm⁻¹) functional groups .
  For ambiguous signals, compare with model compounds (e.g., simpler pyrimidine derivatives) to assign peaks confidently .

Advanced: How can structure-activity relationship (SAR) studies be designed to identify key functional groups influencing biological activity?

Methodological Answer:

• Fragment-based SAR : Synthesize analogs with systematic substitutions (e.g., replacing trifluoromethyl-oxadiazole with methyl-oxazole) and test against target enzymes (e.g., methionine aminopeptidase-1) .
• Crystallography : Resolve ligand-enzyme binding modes (e.g., piperidine-4-yl methoxy interactions with hydrophobic pockets) to guide modifications .
• Free-energy perturbation (FEP) calculations : Quantify the impact of substituents (e.g., methylsulfanyl vs. methylamino) on binding affinity using molecular dynamics .

Advanced: What strategies are recommended for resolving contradictions in bioactivity data across different assay systems?

Methodological Answer:

• Assay standardization : Use pharmacopeial protocols (e.g., AOAC SMPR 2014.011 for enzyme inhibition) to harmonize buffer conditions (pH 6.5 ammonium acetate) and detection methods .
• Orthogonal validation : Confirm activity via complementary assays (e.g., SPR for binding kinetics and cell-based viability assays) .
• Meta-analysis : Apply statistical models (e.g., mixed-effects regression) to account for inter-lab variability in high-throughput screening data .

Advanced: How can integrated computational and experimental approaches enhance the design of derivatives with improved target selectivity?

Methodological Answer:

• Density functional theory (DFT) : Predict electronic properties (e.g., HOMO/LUMO levels) of trifluoromethyl-oxadiazole to optimize charge transfer interactions .
• Machine learning (ML) : Train models on published bioactivity datasets (e.g., ALK inhibitor libraries) to prioritize derivatives with low off-target risk .
• Synthetic validation : Test top computational hits using parallel synthesis (e.g., Ugi-azide reactions for piperidine diversification) .

Basic: What in vitro assays are suitable for initial evaluation of enzyme inhibition potential?

Methodological Answer:

• Fluorogenic substrate assays : Use peptides with AMC (7-amino-4-methylcoumarin) reporters to quantify methionine aminopeptidase-1 inhibition (λ_ex/λ_em = 380/460 nm) .
• SPR (Surface Plasmon Resonance) : Measure real-time binding kinetics (KD, kon/koff) for target enzymes immobilized on sensor chips .
• Cellular thermal shift assays (CETSA) : Confirm target engagement by monitoring protein stabilization upon ligand binding .

Advanced: How can researchers address solubility challenges in biological testing of this hydrophobic compound?

Methodological Answer:

• Co-solvent systems : Use DMSO/PEG-400 mixtures (<1% DMSO) to maintain solubility without disrupting cell membranes .
• Nanoformulation : Encapsulate the compound in liposomes (e.g., DSPC/cholesterol) to enhance aqueous dispersibility and bioavailability .
• Pro-drug design : Introduce ionizable groups (e.g., phosphate esters) on the pyrimidine ring for improved pharmacokinetics .

Basic: What safety protocols are critical during synthesis given the compound’s reactive intermediates?

Methodological Answer:

• Bromide handling : Use Schlenk lines under nitrogen to prevent explosive peroxides during bromination .
• LiAlH4 quenching : Slowly add ethyl acetate followed by aqueous Na2SO4 to mitigate exothermic reactions .
• PPE : Wear nitrile gloves and face shields when handling trifluoromethyl-oxadiazole precursors (potential irritants) .